Cas no 61982-15-8 (1H-Imidazole-5-carbonyl chloride, 1,2-dimethyl-4-nitro-)

1H-Imidazole-5-carbonyl chloride, 1,2-dimethyl-4-nitro- structure
61982-15-8 structure
Product Name:1H-Imidazole-5-carbonyl chloride, 1,2-dimethyl-4-nitro-
CAS No:61982-15-8
MF:C6H6ClN3O3
MW:203.583139896393
CID:461705
PubChem ID:12298746
Update Time:2025-04-19

1H-Imidazole-5-carbonyl chloride, 1,2-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carbonyl chloride, 1,2-dimethyl-4-nitro-
    • 2,3-dimethyl-5-nitroimidazole-4-carbonyl chloride
    • 61982-15-8
    • DTXSID60486068
    • Inchi: 1S/C6H6ClN3O3/c1-3-8-6(10(12)13)4(5(7)11)9(3)2/h1-2H3
    • InChI Key: PSYWKMCFMNHJDS-UHFFFAOYSA-N
    • SMILES: ClC(C1=C([N+](=O)[O-])N=C(C)N1C)=O

Computed Properties

  • Exact Mass: 203.00988
  • Monoisotopic Mass: 203.0097688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 78.03

1H-Imidazole-5-carbonyl chloride, 1,2-dimethyl-4-nitro- Related Literature

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